Cas no 79614-52-1 (ethyl 4-chloro-2-ethoxypyrimidine-5-carboxylate)

• Product Name: ethyl 4-chloro-2-ethoxypyrimidine-5-carboxylate
• CAS No: 79614-52-1
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 984774
• PubChem ID: 3018845
• Update Time: 2025-04-20

ethyl 4-chloro-2-ethoxypyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-chloro-2-ethoxypyrimidine-5-carboxylate
• NS00062301
• DTXSID801000625
• SCHEMBL11098691
• EINECS 279-197-2
• 79614-52-1
• GRLKBTHCYBPJBT-UHFFFAOYSA-N

• Inchi： 1S/C9H11ClN2O3/c1-3-14-8(13)6-5-11-9(15-4-2)12-7(6)10/h5H,3-4H2,1-2H3
• InChI Key： GRLKBTHCYBPJBT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(=N1)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 230.046
• Monoisotopic Mass: 230.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.262
• Boiling Point: 339°C at 760 mmHg
• Flash Point: 158.8°C
• Refractive Index: 1.514